Cas no 951231-50-8 (6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine)

• Product Name: 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine
• CAS No: 951231-50-8
• MF: C₁₁H₄Cl₂F₃IN₂
• MW: 418.968543052673
• MDL: MFCD16614507
• CID: 4781224
• Update Time: 2025-05-21

6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine
• 4-(3,4-dichlorophenyl)-2-iodo-6-(trifluoromethyl)pyrimidine

• MDL： MFCD16614507
• Inchi： 1S/C11H4Cl2F3IN2/c12-6-2-1-5(3-7(6)13)8-4-9(11(14,15)16)19-10(17)18-8/h1-4H
• InChI Key： CQOWHTJSNCSOTN-UHFFFAOYSA-N
• SMILES： IC1=NC(C(F)(F)F)=CC(C2C=CC(=C(C=2)Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8

Additional information on 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine

Comprehensive Overview of 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine (CAS No. 951231-50-8)

6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine (CAS No. 951231-50-8) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the 3,4-dichlorophenyl moiety, contribute to its versatility in drug discovery and material science applications.

The growing interest in fluorinated compounds and halogenated pyrimidines has positioned this molecule as a focal point in modern chemistry. Researchers are particularly intrigued by its potential role in developing targeted therapies and small-molecule inhibitors. With the rise of precision medicine and AI-driven drug design, compounds like 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine are increasingly explored for their ability to modulate biological pathways with high specificity.

One of the most searched questions in the field revolves around the synthetic routes for this compound. Optimized methods often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the iodo and trifluoromethyl groups efficiently. These techniques align with the broader trend of green chemistry, where minimizing waste and improving atom economy are prioritized.

Another hot topic is the compound's structure-activity relationship (SAR). The 3,4-dichlorophenyl group is known to enhance lipophilicity, which can improve membrane permeability—a key factor in CNS drug development. Meanwhile, the trifluoromethyl group often boosts metabolic stability, addressing common challenges in pharmacokinetic optimization.

In agrochemical applications, 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine is studied for its potential as a herbicide or pesticide precursor. The dichlorophenyl moiety is frequently associated with herbicidal activity, while the pyrimidine core offers a scaffold for further functionalization. This dual utility underscores its value in crop protection innovation.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Quality control metrics, such as HPLC purity and residual solvent analysis, are frequently discussed in procurement contexts.

Emerging trends also highlight its relevance in photoredox catalysis and late-stage functionalization. The iodo substituent, in particular, serves as a handle for further derivatization via metal-catalyzed reactions, making it a staple in medicinal chemistry toolkits.

In summary, 6-(3,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine (CAS No. 951231-50-8) exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug discovery, agrochemicals, and materials science, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore halogenated heterocycles, this molecule remains a compelling subject for innovation.